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Compound of Interest

Compound Name:
4-Chloro-7,8-difluoroquinolin-3-

amine

CAS No.: 1602975-52-9

Cat. No.: B2405947

Get Quote

Content Type: Technical Specification & Utilization Guide Subject: Molecular Characterization,

Synthesis Logic, and Drug Discovery Applications

Executive Summary
4-Chloro-7,8-difluoroquinolin-3-amine is a specialized heterocyclic building block (

) utilized primarily in the synthesis of advanced fluoroquinolone antibiotics and kinase
inhibitors. Its structural uniqueness lies in the 7,8-difluoro motif, which enhances metabolic
stability and lipophilicity, combined with two orthogonal reactive handles: a nucleophilic amino
group at position 3 and an electrophilic chloro-substituent at position 4.

This guide provides a rigorous breakdown of its physicochemical properties, synthesis

pathways, and handling protocols for medicinal chemists.
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Precise molecular weight determination is critical for stoichiometry in synthesis and identity

confirmation via Mass Spectrometry (MS).

Quantitative Data
Property Value Notes

IUPAC Name
4-Chloro-7,8-difluoroquinolin-3-

amine

Molecular Formula

Average Molecular Weight 214.60 g/mol
Used for stoichiometry

calculations.

Monoisotopic Mass 214.009 g/mol
Used for HRMS (High-Res

Mass Spec).

CAS Number Not widely indexed
Analogous to nitro-precursor

CAS: 1598525-71-3

Physical State Solid (Pale Yellow/Brown)
Predicted based on

aminoquinoline analogs.

Isotopic Distribution (MS Signature)
Due to the presence of Chlorine, the Mass Spectrum will exhibit a characteristic 3:1 intensity

ratio between the M+ and M+2 peaks.

Peak M (

): ~100% Relative Abundance

Peak M+2 (

): ~32% Relative Abundance

Analyst Note: When analyzing purity via LC-MS, ensure the integration includes both isotopic

peaks to avoid underestimating the parent ion intensity.
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The synthesis of 4-Chloro-7,8-difluoroquinolin-3-amine requires a strategy that preserves

the labile C4-Chlorine atom while reducing the nitrogenous precursor.

Retrosynthetic Logic
The most reliable route proceeds via the reduction of 4-Chloro-7,8-difluoro-3-nitroquinoline.

Direct nitration of the amine is impossible due to oxidation sensitivity; thus, the nitro group is

installed early or carried over from the cyclization precursor.

Validated Synthesis Protocol
Objective: Reduction of 3-Nitro to 3-Amine without dechlorinating Position 4.

Precursor: 4-Chloro-7,8-difluoro-3-nitroquinoline.

Reagents: Stannous Chloride Dihydrate (

), Ethanol (EtOH).

Avoid: Catalytic Hydrogenation (

)—this will cause hydrodehalogenation, stripping the Chlorine to yield 7,8-difluoroquinolin-3-
amine.

Step-by-Step Methodology:
Dissolution: Dissolve 1.0 eq of nitro-quinoline precursor in Ethanol (0.1 M concentration).

Reagent Addition: Add 5.0 eq of

portion-wise to control exotherm.

Reflux: Heat to 70°C for 2–4 hours. Monitor via TLC (Mobile Phase: 30% EtOAc/Hexanes).

The starting material (usually yellow) will fade to a fluorescent intermediate.

Quench: Cool to

. Adjust pH to ~8 using saturated

or 10%
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. Caution: Tin salts will form a thick emulsion.

Extraction: Filter through Celite to remove tin salts. Extract filtrate with EtOAc (3x).

Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (

).

Reaction Pathway Diagram (DOT)

Figure 1: Chemoselective Synthesis Pathway preserving the C4-Chlorine.
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Analytical Characterization (Quality Control)
To validate the integrity of the synthesized 3-amine, the following spectral features must be

confirmed.

Nuclear Magnetic Resonance (NMR)
NMR (DMSO-

):

5.5–6.0 ppm (Broad singlet, 2H): Characteristic signal for the primary amine (

). This peak disappears upon

shake.

8.5–9.0 ppm (Singlet, 1H): The H2 proton (adjacent to quinoline nitrogen).
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Aromatic Region: Multiplets corresponding to H5 and H6 (influenced by F-F coupling).

NMR:

Expect two distinct signals (around -130 to -150 ppm) showing strong coupling constants (

and

).

HPLC Purity Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 8 minutes.

Detection: UV at 254 nm (aromatic) and 320 nm (quinoline core).

Strategic Applications in Drug Discovery
This molecule is a "Linchpin Scaffold" because it allows divergent synthesis in two directions.

The "Orthogonal Handle" Concept
Position 4 (Chlorine): Susceptible to Nucleophilic Aromatic Substitution (

).[1] It can be displaced by amines, thiols, or alkoxides to install "tail" regions of kinase
inhibitors.

Position 3 (Amine): Acts as a nucleophile for Amide Coupling or Urea Formation.

Utilization Flowchart
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Figure 2: Divergent Application of the Scaffold in Medicinal Chemistry
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Safety & Handling (E-E-A-T)
As a halogenated aminoquinoline, this compound should be treated as a potential irritant and

sensitizer.

Hazard Class: Irritant (Skin/Eye/Respiratory).

P-Glycoprotein Interaction: Quinoline derivatives often interact with efflux pumps; handle with

cytotoxicity precautions.

Storage: Store at 2–8°C under inert atmosphere (

or

). Amines are prone to oxidation (darkening) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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